Cas no 15125-85-6 (Allyl 2-hydroxy-5-iodobenzoate)

Allyl 2-hydroxy-5-iodobenzoate Properties

Names and Identifiers

• Allyl 2-hydroxy-5-iodobenzoate
• LogP
• prop-2-enyl 2-hydroxy-5-iodobenzoate
• allyl 2-hydroxy-5-iodo-benzoate
• DTXSID30661168
• Allyl2-hydroxy-5-iodobenzoate
• 2-hydroxy-5-iodobenzoic acid prop-2-enyl ester
• 15125-85-6
• A809142
• DB-350965
• AKOS015856295
• SCHEMBL24728384
• Prop-2-en-1-yl 2-hydroxy-5-iodobenzoate
• +Expand

• InChIKey： WIBKEDWSVFJMFY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9IO3/c1-2-5-14-10(13)8-6-7(11)3-4-9(8)12/h2-4,6,12H,1,5H2
• SMILES： C=CCOC(=O)C1=C(C=CC(=C1)I)O

Computed Properties

• Exact Mass: 303.95917
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 303.95964g/mol
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53